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Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the chemical formula C₁₄H₃₀O.[1] It presents as a white, waxy solid at room temperature.[2]

This long-chain alcohol and its derivatives are utilized in various industrial and research

applications, including as an ingredient in cosmetics for its emollient properties and as an

intermediate in the chemical synthesis of surfactants.[3] Of particular interest to researchers is

its application as a phase change material (PCM) due to its high latent heat storage capacity

and congruent melting and freezing behavior, making it suitable for precise temperature control

in various processes, including those relevant to drug development.[4] This technical guide

provides a comprehensive overview of the thermochemical data of 1-tetradecanol, detailed

experimental protocols for its characterization, and a logical workflow for its analysis.

Thermochemical Data of 1-Tetradecanol
The following tables summarize the key thermochemical properties of 1-tetradecanol,
compiled from various sources. These values are crucial for understanding the energy storage

capacity and thermal behavior of the compound.

Table 1: Enthalpic and Entropic Properties of 1-Tetradecanol
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Property Value Units
Temperature
(K)

Reference(s)

Standard Molar

Enthalpy of

Formation (solid)

-474.80 ± 2.60 kJ/mol 298.15 [5]

Standard Molar

Enthalpy of

Combustion

(solid)

-9126.39 kJ/mol 298.15 [6]

Enthalpy of

Fusion
49.400 kJ/mol 311 [7]

47.29 kJ/mol 308.1 [7]

166.43 to 209.38 J/g - [4]

Enthalpy of

Vaporization
93.6 kJ/mol 328 [7]

81.8 kJ/mol 386 [7]

109 kJ/mol 332 [7]

Enthalpy of

Sublimation
143.9 kJ/mol 300 [7]

Entropy of

Fusion
151.04 J/mol·K 311.2 [7]

Table 2: Heat Capacity and Phase Transition Data of 1-Tetradecanol
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Property Value Units
Temperature
(K) /
Conditions

Reference(s)

Molar Heat

Capacity (solid,

Cₚ)

426.5 J/mol·K 298.15 [1]

Molar Heat

Capacity (liquid,

Cₚ)

C/R = 0.159T +

13.618

(R=8.31451

J/mol·K)

J/mol·K 311 to 379 [1]

Melting Point 38 - 41 °C - [4]

35-39 °C - [8][9]

Boiling Point 289 °C at 760 mmHg [8][9]

Density (solid) 0.824 g/cm³
Standard

Conditions
[4][10]

Experimental Protocols
Accurate determination of thermochemical data is paramount for the reliable application of 1-
tetradecanol. The following sections detail the methodologies for key experimental

procedures.

Differential Scanning Calorimetry (DSC) for Phase
Transition Analysis
Differential Scanning Calorimetry is a primary technique used to measure the temperatures and

heat flows associated with phase transitions in a material.

Objective: To determine the melting point, freezing point, and latent heat of fusion of 1-
tetradecanol.

Apparatus: A calibrated Differential Scanning Calorimeter (DSC).
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Sample Preparation:

Weigh approximately 5-10 mg of 1-tetradecanol into a standard aluminum DSC pan.[1]

Hermetically seal the pan to prevent any mass loss during the experiment.[1]

Experimental Procedure:

Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.[1][7]

Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50

mL/min).[1][5]

Equilibrate the sample at a temperature well below its expected melting point (e.g., 0°C).[1]

Ramp the temperature up to a point well above the melting point (e.g., 80°C) at a constant

heating rate (e.g., 5-10°C/min).[9]

Hold the sample at the high temperature for a few minutes to ensure complete melting.[9]

Cool the sample back down to the initial temperature at a constant cooling rate (e.g., 5-

10°C/min).[9]

Data Analysis:

The melting point is determined from the onset or peak of the endothermic peak during the

heating cycle.[9]

The latent heat of fusion is calculated by integrating the area of the melting peak.[9]

The solidification temperature and latent heat of solidification are determined from the

exothermic peak during the cooling cycle.[9]

Bomb Calorimetry for Enthalpy of Combustion
Bomb calorimetry is used to determine the heat of combustion of a substance at constant

volume.

Objective: To determine the standard molar enthalpy of combustion of 1-tetradecanol.
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Apparatus: A precise thermal isolation oxygen bomb calorimeter.[6]

Experimental Procedure:

A precisely weighed sample of 1-tetradecanol is placed in a crucible inside a high-pressure

stainless steel vessel, the "bomb".

The bomb is sealed and pressurized with excess pure oxygen.

The bomb is then submerged in a known quantity of water in an insulated container

(calorimeter).

The initial temperature of the water is recorded.

The sample is ignited electrically.

The combustion reaction releases heat, which is absorbed by the bomb and the surrounding

water, causing the temperature to rise.

The final temperature of the water is recorded after thermal equilibrium is reached.

Data Analysis:

The heat released by the combustion (q_combustion) is calculated from the temperature

change of the water and the heat capacity of the calorimeter system.[11]

The molar enthalpy of combustion is then calculated by dividing q_combustion by the

number of moles of the alcohol burned.[11]

Thermal Cycling for Stability Assessment
Thermal cycling is performed to evaluate the long-term reliability and stability of a phase

change material after repeated melting and freezing cycles.

Objective: To assess the change in thermal properties of 1-tetradecanol after a large number

of melting/freezing cycles.
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Apparatus: A thermal cycler or a temperature-controlled bath, and a Differential Scanning

Calorimeter.[1]

Experimental Procedure:

A sample of 1-tetradecanol is placed in a sealed container.[1]

The sample is subjected to a predetermined number of thermal cycles (e.g., 100, 500, 1000

cycles).[1]

Each cycle consists of heating the sample above its melting point and then cooling it below

its freezing point.[1]

After the cycling test, the thermal properties (melting/freezing temperatures and latent heat

of fusion) are re-measured using DSC, following the protocol described above.[1]

Data Analysis: The results from the DSC analysis of the cycled sample are compared with

those of the uncycled sample to identify any degradation in thermal performance.[1]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive thermochemical

characterization of 1-tetradecanol, particularly for its application as a phase change material.
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Sample Preparation & Initial Characterization

Thermophysical Property Determination

Performance & Stability Testing

Data Analysis & Reporting
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Bomb Calorimetry
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(Transient Hot-Wire)
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(Thermal Stability)

Data Compilation & Tabulation

Post-Cycling DSC Analysis

Technical Report Generation

Click to download full resolution via product page

Thermochemical Characterization Workflow for 1-Tetradecanol.

This comprehensive approach ensures a thorough understanding of the thermochemical

properties of 1-tetradecanol, enabling its effective and reliable use in research and

development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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